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Reconstitution & Dosing Protocols

The table below summarizes the standard reconstitution method and documented dosing regimens from

human clinical trials.

Parameter Specification

Standard Vial Size 16 mg [1]

Recommended Diluent Bacteriostatic Water [1]

Standard Volume 2.0 mL [1]

Final Concentration 8 mg/mL [1]

Common Human Dose 4 mg once daily (subcutaneous) [1] [2] [3]

Dose Volume (for 4 mg) 0.50 mL (or 50 units on an insulin syringe) [1]

Studied Dose Range 1 mg, 4 mg, and 8 mg daily [1] [4]

Common Duration in Trials 28 days (up to 12 weeks in some studies) [1] [4] [2]
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Step-by-Step Reconstitution Guide

Follow this protocol for reconstituting a 16 mg vial of cibinetide to achieve an 8 mg/mL solution [1]:

Gather Supplies: Ensure you have a 16 mg vial of lyophilized cibinetide, bacteriostatic water, a

sterile syringe (capable of holding 2.0 mL), an alcohol swab, and a sharps container.
Aseptic Technique: Clean the rubber stopper of the vial with an alcohol swab and allow it to dry.

Draw Diluent: Draw 2.0 mL of bacteriostatic water into the sterile syringe.
Reconstitute: Slowly inject the bacteriostatic water down the inner wall of the peptide vial to avoid

aggressive foaming. Gently swirl the vial until the powder is fully dissolved. Avoid vigorous shaking
to prevent denaturing the peptide.

Storage: The reconstituted solution should be refrigerated at 2–8 °C (36–46 °F) and protected from
light. Discard the solution if it becomes cloudy or discolored.

Experimental & Clinical Dosing Data

For experimental design, you can refer to the dosing schemes that have been empirically tested in clinical

trials. The following table consolidates key findings.

Condition Studied Dosing Regimen Key Efficacy Findings Citation

Sarcoid-Associated
Small Fiber
Neuropathy

1, 4, or 8 mg SC

once daily for 28
days

4 mg dose significantly increased corneal

nerve fiber area and intraepidermal nerve
fibers (GAP-43+). Pain improved in all

groups.

[4]

Type 2 Diabetes
with Neuropathy

4 mg SC once daily

for 28 days

Improved neuropathic symptoms and

metabolic control (HbA1c, lipid profile).
Increased corneal nerve fiber density in a

subset of patients.

[5]

Diabetic Macular
Edema (DME)

4 mg SC once daily

for 12 weeks

The regimen was safe and well-tolerated.

Some participants showed improvements in
patient-reported outcomes, CRT, and

albuminuria.

[2] [3]
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Condition Studied Dosing Regimen Key Efficacy Findings Citation

Experimental
Colitis (Mouse
Model)

Intraperitoneal
injection after

disease induction

Ameliorated clinical course, reduced
immune cell infiltration, and diminished pro-

inflammatory cytokines (TNF, IL-6) via IRR
and JAK2/NF-κB pathway.

[6]

Troubleshooting & FAQs

Q1: The reconstituted solution appears cloudy. What should I do? A: Discard the solution immediately.

A properly reconstituted cibinetide solution should be clear. Cloudiness may indicate contamination or

peptide degradation. Always use aseptic technique and ensure your diluent is sterile [1].

Q2: How should the peptide be stored before and after reconstitution? A: Lyophilized (powder)

cibinetide should be stored frozen, ideally at around -20 °C, and protected from light. After reconstitution, it

must be refrigerated at 2–8 °C. Avoid repeated freeze-thaw cycles of the reconstituted solution; consider

aliquoting it if possible [1].

Q3: What is the biological mechanism of cibinetide? A: Cibinetide is a synthetic 11-amino acid peptide

that selectively activates the Innate Repair Receptor (IRR), a heteromer of the erythropoietin receptor

(EPOR) and CD131 (β common receptor) [7] [6] [5]. This activation triggers anti-apoptotic, anti-

inflammatory, and tissue-protective pathways without causing erythropoiesis [6] [5]. The diagram below

illustrates this signaling pathway.
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Q4: What are the common solvents and injection volumes for in vivo studies? A: In clinical trials,

cibinetide was reconstituted with bacteriostatic water for subcutaneous injection [1]. Volumes were

standardized; for instance, a 4 mg dose from an 8 mg/mL solution is a 0.50 mL injection, which is a practical

volume for SC delivery in humans [1]. For animal models, the volume should be adjusted according to

species-specific guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s523699?utm_src=pdf-body-img
https://www.smolecule.com/products/s523699?utm_src=pdf-body
https://peptidedosages.com/single-peptide-dosages/ara-290-16-mg-vial-dosage-protocol/
https://peptidedosages.com/single-peptide-dosages/ara-290-16-mg-vial-dosage-protocol/
https://www.smolecule.com/products/s523699?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s523699?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Ara-290 (16 mg Vial) Dosage Protocol [peptidedosages.com]

2. A Phase 2 Clinical Trial on the Use of Cibinetide for the ... - PMC [pmc.ncbi.nlm.nih.gov]

3. A Phase 2 Clinical Trial on the Use of Cibinetide for ... [mdpi.com]

4. Cibinetide Improves Corneal Nerve Fiber Abundance in ... [pubmed.ncbi.nlm.nih.gov]

5. ARA 290, a Nonerythropoietic Peptide Engineered from ... [pmc.ncbi.nlm.nih.gov]

6. Cibinetide dampens innate immune cell functions thus ... [nature.com]

7. ARA-290 (Cibinetide): Benefits, Mechanism, and Clinical ... [swolverine.com]
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reconstitution-protocol-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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